Cas no 62298-91-3 (4-Thiazolidinone, 3-[1-(2,5-dimethylphenyl)-2-phenylethyl]-2-thioxo-)

• Product Name: 4-Thiazolidinone, 3-[1-(2,5-dimethylphenyl)-2-phenylethyl]-2-thioxo-
• CAS No: 62298-91-3
• MF: C₁₉H₁₉NOS₂
• MW: 341.490262269974
• CID: 450177
• PubChem ID: 71387763
• Update Time: 2025-04-19

4-Thiazolidinone, 3-[1-(2,5-dimethylphenyl)-2-phenylethyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-[1-(2,5-dimethylphenyl)-2-phenylethyl]-2-thioxo-
• 3-[1-(2,5-dimethylphenyl)-2-phenylethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 62298-91-3
• DTXSID20809870

• Inchi： 1S/C19H19NOS2/c1-13-8-9-14(2)16(10-13)17(11-15-6-4-3-5-7-15)20-18(21)12-23-19(20)22/h3-10,17H,11-12H2,1-2H3
• InChI Key： XNHTZANPRSRFPW-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=S)C(C1C=C(C)C=CC=1C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.09097
• Monoisotopic Mass: 341.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31